N-(2-benzoyl-4-chlorophenyl)-2-phenylacetamide

• CAS RN: 76303-78-1
• Molecular Formula: C21H16ClNO2
• Molecular Weight: 349.8 g/mol
• IUPAC Name: N-(2-benzoyl-4-chlorophenyl)-2-phenylacetamide
• InChI: InChI=1S/C21H16ClNO2/c22-17-11-12-19(23-20(24)13-15-7-3-1-4-8-15)18(14-17)21(25)16-9-5-2-6-10-16/h1-12,14H,13H2,(H,23,24)
• InChI Key: FHXJIBCBTAHGDW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(=O)NC2=C(C=C(C=C2)Cl)C(=O)C3=CC=CC=C3
• Pictograms: Environmental Hazard

Description

N-(2-benzoyl-4-chlorophenyl)-2-phenylacetamide, commonly known as BCPA, is a chemical compound that has been widely used in scientific research. It belongs to the class of N-arylacetamide derivatives and has been synthesized using various methods. BCPA has been found to have various biochemical and physiological effects, making it a valuable tool in both in vitro and in vivo studies.

Mechanism of Action

The mechanism of action of BCPA involves the inhibition of the activity of enzymes, leading to a decrease in the production of various neurotransmitters and other signaling molecules. BCPA has been found to bind to the active site of enzymes, preventing the substrate from binding and inhibiting the enzyme activity.
Biochemical and Physiological Effects:
BCPA has been found to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase and butyrylcholinesterase, leading to an increase in the levels of acetylcholine in the brain. BCPA has also been found to have anticonvulsant, analgesic, and anti-inflammatory properties. It has been shown to reduce the levels of prostaglandins and leukotrienes, leading to a decrease in inflammation and pain.

Advantages and Limitations for Lab Experiments

BCPA has various advantages for lab experiments, including its ability to inhibit the activity of enzymes, making it a valuable tool for the study of enzyme kinetics and mechanisms. BCPA has also been found to have low toxicity and high stability, making it suitable for long-term experiments. However, BCPA has some limitations, including its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are various future directions for the use of BCPA in scientific research. One direction is the development of new drugs for the treatment of Alzheimer's disease, epilepsy, and pain, based on the structure and properties of BCPA. Another direction is the study of the mechanism of action of BCPA and its interaction with enzymes in more detail, using advanced techniques such as X-ray crystallography and molecular dynamics simulations. Additionally, BCPA can be used in the development of new diagnostic tools for the detection of enzyme activity in various diseases.

Synthesis Methods

BCPA can be synthesized using various methods, including the reaction of 2-phenylacetic acid with benzoyl chloride and 4-chloroaniline. Another method involves the reaction of 2-phenylacetic acid with thionyl chloride, followed by the reaction with benzoyl chloride and 4-chloroaniline. The yield of BCPA using these methods ranges from 60-80%.

Scientific Research Applications

BCPA has been extensively used in scientific research due to its ability to inhibit the activity of various enzymes, including acetylcholinesterase, carbonic anhydrase, and butyrylcholinesterase. It has also been found to have anticonvulsant, analgesic, and anti-inflammatory properties. BCPA has been used in the development of new drugs for the treatment of Alzheimer's disease, epilepsy, and pain.